Cas no 94135-93-0 (3-Hexene, 1-ethoxy-)

• Product Name: 3-Hexene, 1-ethoxy-
• CAS No: 94135-93-0
• MF: C₈H₁₆O
• MW: 128.212042808533
• CID: 810353
• PubChem ID: 6366463
• Update Time: 2025-04-19

3-Hexene, 1-ethoxy- Chemical and Physical Properties

Names and Identifiers

• 3-Hexene, 1-ethoxy-
• 1-ethoxyhex-3-ene
• EINECS 302-965-6
• 94135-93-0
• SCHEMBL17787225

• Inchi： 1S/C8H16O/c1-3-5-6-7-8-9-4-2/h5-6H,3-4,7-8H2,1-2H3/b6-5+
• InChI Key： KKLPFVDULNZJLW-AATRIKPKSA-N
• SMILES： O(CC)CC/C=C/CC

Computed Properties

• Exact Mass: 128.120115
• Monoisotopic Mass: 128.120115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 5
• Complexity: 67
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2
• XLogP3: 2.2

Experimental Properties

• Density: 0.798
• Boiling Point: 144.6°Cat760mmHg
• Flash Point: 27.3°C
• Refractive Index: 1.423

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers